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Compound of Interest

Compound Name: Iodine-120

CAS No.: 15480-34-9

Cat. No.: B1201904

Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction
Iodine-120 is a positron-emitting radioisotope of iodine with a relatively short half-life, making it

a candidate for applications in Positron Emission Tomography (PET) imaging. This technical

guide provides a comprehensive overview of the fundamental physical properties of Iodine-
120, detailed methodologies for its production and quality control, and an exploration of its

decay characteristics. The information presented herein is intended to serve as a valuable

resource for researchers and professionals engaged in the fields of nuclear medicine,

radiopharmaceutical development, and related scientific disciplines.

Core Physical and Nuclear Properties
The intrinsic physical and nuclear characteristics of Iodine-120 are summarized in the tables

below. These properties are crucial for understanding its behavior as a radionuclide and for its

potential applications in medical imaging and research.
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Table 1: General and Nuclear Properties of Iodine-120
Property Value

Mass Number (A) 120

Atomic Number (Z) 53

Neutron Number (N) 67

Isotopic Mass 119.910087(16) u

Mass Excess -83.75342 MeV

Nuclear Binding Energy 1010.84710571 MeV

Spin and Parity 2-

Year of Discovery 1957

Table 2: Radioactive Decay Properties of Iodine-120
Property Value

Half-life (T½) 81.6(2) minutes

Decay Constant (λ) 0.00014157 s⁻¹

Decay Mode Electron Capture (EC), Positron Emission (β+)

Daughter Nuclide ¹²⁰Te

Decay Energy 5.615(16) MeV

Specific Activity 7.16 x 10¹⁷ Bq/g

Table 3: Nuclear Isomers of Iodine-120
Isomer Excitation Energy Half-life Spin and Parity

¹²⁰ᵐ¹I 72.61(9) keV 228(15) ns (1+,2+,3+)

¹²⁰ᵐ²I 320(10) keV 53(4) min (7-)
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Production of Iodine-120
Iodine-120 is typically produced in a cyclotron via the proton bombardment of an enriched

Tellurium-120 target. The primary nuclear reaction is:

¹²⁰Te(p,n)¹²⁰I

This reaction involves bombarding a solid target of Tellurium-120 dioxide (¹²⁰TeO₂) with a

proton beam. Following irradiation, the Iodine-120 is separated from the target material

through a dry distillation process.

Experimental Protocol: Cyclotron Production of Iodine-
120
This protocol outlines the general steps for producing Iodine-120. Specific parameters may

vary depending on the cyclotron facility and target system.

Materials and Equipment:

High-purity, enriched ¹²⁰TeO₂ powder

Target holder (e.g., platinum or tantalum disc with a shallow well)

Cyclotron capable of accelerating protons to the required energy

Remote handling system for target transfer

Hot cell for radiochemical processing

Procedure:

Target Preparation:

Press the enriched ¹²⁰TeO₂ powder into the well of the target holder.

Sinter the target material to ensure good thermal contact and stability under irradiation.

Irradiation:
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Mount the target in the cyclotron's target station.

Irradiate the target with a proton beam of appropriate energy and current. The optimal

proton energy for the ¹²⁰Te(p,n)¹²⁰I reaction is typically in the range of 8-15 MeV to

maximize the yield of ¹²⁰I while minimizing the production of longer-lived iodine isotopes.

The duration of the irradiation will depend on the desired activity of Iodine-120.

Target Retrieval:

After irradiation, allow for a brief cooling period.

Using a remote handling system, transfer the irradiated target to a shielded hot cell for

processing.

Experimental Protocol: Purification of Iodine-120 by Dry
Distillation
Dry distillation is a common method for separating volatile radioiodine from the solid tellurium

dioxide target material.

Materials and Equipment:

Tube furnace capable of reaching at least 800°C

Quartz distillation tube and collection vessel

Inert gas supply (e.g., Argon or Helium) with flow control

Trapping solution (e.g., dilute NaOH or Na₂S₂O₃ solution)

Shielded "hot cell" environment

Procedure:

Setup:

Place the irradiated ¹²⁰TeO₂ target into the quartz distillation tube.
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Connect the distillation tube to the collection vessel containing the trapping solution.

Ensure a continuous flow of inert gas through the system to carry the volatilized iodine.

Distillation:

Heat the furnace to a temperature above the melting point of TeO₂ (approximately 733°C)

and the boiling point of iodine (184.3°C). A typical distillation temperature is around 750-

800°C.

The Iodine-120 will volatilize and be carried by the inert gas stream to the collection

vessel.

Trapping:

The Iodine-120 vapor is trapped in the basic solution, typically forming sodium iodide

([¹²⁰I]NaI).

Final Formulation:

The resulting radioactive solution is then neutralized and can be formulated for its

intended use, such as in radiolabeling for PET imaging.

Characterization of Physical Properties
The accurate determination of the physical properties of Iodine-120 is essential for its

application in quantitative imaging and dosimetry.

Experimental Protocol: Measurement of Half-life and
Decay Energy using Gamma-Ray Spectroscopy
Gamma-ray spectroscopy is a primary technique for identifying and quantifying radionuclides

and their decay characteristics.

Materials and Equipment:

High-Purity Germanium (HPGe) detector

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1201904/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-iodine-120
https://www.benchchem.com/product/b1201904/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-iodine-120
https://www.benchchem.com/product/b1201904/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-iodine-120
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201904?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Multichannel Analyzer (MCA)

Calibrated gamma-ray sources for energy and efficiency calibration (e.g., ¹³³Ba, ⁶⁰Co, ¹³⁷Cs,

¹⁵²Eu)

Lead shielding for the detector

Sample of purified Iodine-120

Procedure:

System Calibration:

Perform an energy calibration of the HPGe detector using standard sources with well-

known gamma-ray energies. This establishes the relationship between the channel

number in the MCA and the gamma-ray energy.

Perform an efficiency calibration to determine the detector's efficiency as a function of

energy.

Data Acquisition:

Place the Iodine-120 sample at a reproducible geometry in front of the detector.

Acquire a series of gamma-ray spectra over a period of several half-lives. Record the start

and end time of each acquisition.

Data Analysis:

Half-life Determination:

Identify a prominent, well-resolved gamma-ray peak belonging to the decay of Iodine-
120.

Determine the net peak area (counts) for this peak in each spectrum.

Correct the counts for dead time.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1201904/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-iodine-120
https://www.benchchem.com/product/b1201904/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-iodine-120
https://www.benchchem.com/product/b1201904/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-iodine-120
https://www.benchchem.com/product/b1201904/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-iodine-120
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201904?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plot the natural logarithm of the count rate versus time.

Perform a linear least-squares fit to the data. The slope of the line is equal to the

negative of the decay constant (λ).

Calculate the half-life using the formula: T½ = ln(2)/λ.

Decay Energy Determination:

Analyze the calibrated gamma-ray spectrum to identify all significant gamma-ray

emissions from the decay of Iodine-120.

The energies of these gamma rays, along with the energies of the emitted positrons and

captured electrons, contribute to the total decay energy (Q-value).

Quality Control
For any application in drug development and clinical research, rigorous quality control of the

produced Iodine-120 is mandatory.

Experimental Protocol: Determination of Radionuclidic
Purity
Radionuclidic purity is the proportion of the total radioactivity that is present as the desired

radionuclide.

Procedure:

Gamma-Ray Spectroscopy:

Acquire a high-resolution gamma-ray spectrum of the final Iodine-120 product.

Analyze the spectrum for the presence of any gamma-ray peaks that do not correspond to

the decay of Iodine-120 or its daughter, ¹²⁰Te.

Potential radionuclidic impurities could include other iodine isotopes (e.g., ¹²¹I, ¹²³I, ¹²⁴I) or

isotopes produced from impurities in the target material.
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Half-life Measurement:

Follow the decay of the sample over time. The presence of longer-lived impurities will

become apparent as a deviation from the expected single-exponential decay of Iodine-
120.

Visualizations
Decay Scheme of Iodine-120
The following diagram illustrates the primary decay pathway of Iodine-120 to Tellurium-120.

Decay Scheme of Iodine-120

Decay Modes

¹²⁰I (2⁻)
T½ = 81.6 min

¹²⁰Te (0⁺)
Stable

 EC, β⁺
Q = 5.615 MeV

EC β⁺

Click to download full resolution via product page

Caption: Simplified decay scheme of Iodine-120 to stable Tellurium-120.

Experimental Workflow for Iodine-120 Production and
Purification
The following diagram outlines the major steps in the production and purification of Iodine-120.
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Production and Purification Workflow for Iodine-120

Production

Purification

Quality Control

¹²⁰TeO₂ Target
Preparation

Cyclotron
Irradiation

(p,n)

Dry Distillation

Transfer to Hot Cell

Trapping in
Solution

Radionuclidic
Purity Check

Formulation

Final [¹²⁰I]NaI
Product

Click to download full resolution via product page

Caption: Workflow for the production and purification of Iodine-120.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Iodine-120]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201904/docs#an-in-depth-technical-guide-to-the-
physical-properties-of-iodine-120]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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